Cas no 1588441-03-5 (2-Oxa-8-azaspiro4.5decane Oxalate)

• Product Name: 2-Oxa-8-azaspiro4.5decane Oxalate
• CAS No: 1588441-03-5
• MF: C₁₀H₁₇NO₅
• MW: 231.2457
• MDL: MFCD24847828
• CID: 2092118
• Update Time: 2025-10-29

2-Oxa-8-azaspiro4.5decane Oxalate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-8-azaspiro[4.5]decane oxalate
• AX8222882
• 2-oxa-8-azaspiro[4.5]decane; oxalic acid
• ST24022370
• 2-Oxa-8-azaspiro4.5decane Oxalate

• MDL： MFCD24847828
• Inchi： 1S/C8H15NO.C2H2O4/c1-4-9-5-2-8(1)3-6-10-7-8;3-1(4)2(5)6/h9H,1-7H2;(H,3,4)(H,5,6)
• InChI Key： XLWWMFHNLPANMB-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H].O([H])C(C(=O)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 95.9

2-Oxa-8-azaspiro4.5decane Oxalate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD222882)

Additional information on 2-Oxa-8-azaspiro4.5decane Oxalate

2-Oxa-8-azaspiro[4.5]decane Oxalate (CAS 1588441-03-5): A Versatile Spirocyclic Compound in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 2-Oxa-8-azaspiro[4.5]decane Oxalate (CAS 1588441-03-5) has emerged as a structurally unique and functionally diverse compound. This spirocyclic oxalate derivative combines the rigidity of a spiro scaffold with the versatility of heteroatom incorporation, making it a valuable building block in pharmaceutical research and material science. The compound's 2-oxa-8-aza configuration creates a balanced electronic environment that enables interesting reactivity patterns and molecular interactions.

The growing interest in spirocyclic compounds like 2-Oxa-8-azaspiro[4.5]decane Oxalate stems from their three-dimensional complexity and improved physicochemical properties compared to flat aromatic systems. Researchers are particularly drawn to its potential in drug discovery, where the spiro[4.5]decane framework can help address challenges related to molecular flexibility and target binding. The oxalate salt form (CAS 1588441-03-5) enhances the compound's stability and solubility, crucial factors for both laboratory handling and potential therapeutic applications.

From a synthetic chemistry perspective, 2-Oxa-8-azaspiro[4.5]decane Oxalate represents an elegant example of heterocyclic spiro compound design. The oxygen and nitrogen atoms positioned at the 2 and 8 positions respectively create distinct electronic environments that can be exploited for selective functionalization. This characteristic makes it particularly valuable in the development of novel chemical entities for various applications, from medicinal chemistry to advanced materials.

The pharmaceutical industry has shown increasing interest in spirocyclic scaffolds like 2-Oxa-8-azaspiro[4.5]decane due to their ability to modulate drug-like properties. These structures often demonstrate improved metabolic stability and membrane permeability compared to their non-cyclic counterparts. The oxalate salt form (CAS 1588441-03-5) further enhances these properties by providing better crystallinity and handling characteristics, making it a preferred form for many research applications.

Recent advances in spiro compound synthesis have made 2-Oxa-8-azaspiro[4.5]decane Oxalate more accessible to researchers. Modern synthetic approaches allow for the efficient construction of the spiro[4.5]decane core with high stereochemical control, enabling the exploration of its full potential. The compound's unique geometry, with its two rings sharing a single carbon atom, creates a three-dimensional structure that can interact with biological targets in ways that flat molecules cannot.

In material science applications, 2-Oxa-8-azaspiro[4.5]decane Oxalate (CAS 1588441-03-5) has shown promise as a building block for functional materials. Its rigid yet slightly flexible structure can impart interesting mechanical and electronic properties to polymers and other advanced materials. The presence of both oxygen and nitrogen in the structure provides multiple sites for further modification, allowing materials scientists to tailor properties for specific applications.

The analytical characterization of 2-Oxa-8-azaspiro[4.5]decane Oxalate presents some unique challenges and opportunities. Advanced techniques such as X-ray crystallography have revealed detailed information about its molecular conformation and packing in the solid state. Spectroscopic methods, including NMR and mass spectrometry, are essential tools for verifying the purity and identity of this spirocyclic compound, particularly important for research applications where precise molecular structure is crucial.

As research into three-dimensional molecular scaffolds continues to grow, compounds like 2-Oxa-8-azaspiro[4.5]decane Oxalate (CAS 1588441-03-5) are gaining attention for their potential in addressing current challenges in drug discovery. Their ability to occupy three-dimensional space efficiently while maintaining favorable physicochemical properties makes them particularly valuable in the development of next-generation therapeutics targeting complex biological systems.

The future outlook for 2-Oxa-8-azaspiro[4.5]decane Oxalate appears promising, with potential applications extending beyond its current uses. As synthetic methodologies continue to advance and our understanding of spirocyclic systems deepens, this compound may find new roles in areas such as asymmetric catalysis, molecular recognition, and smart materials. Its unique combination of structural features ensures it will remain an important tool in the chemist's arsenal for years to come.

For researchers working with 2-Oxa-8-azaspiro[4.5]decane Oxalate (CAS 1588441-03-5), proper handling and storage are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical. The oxalate salt form offers improved stability compared to the free base, but should still be stored under appropriate conditions to ensure long-term viability for research applications.

The commercial availability of 2-Oxa-8-azaspiro[4.5]decane Oxalate has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this spirocyclic compound in various quantities and purity grades to meet different research needs. When sourcing this material, researchers should pay close attention to specifications such as purity, enantiomeric excess (if applicable), and analytical data to ensure it meets their experimental requirements.